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Compound of Interest

Praseodymium(lll) nitrate
Compound Name:
hexahydrate

Cat. No.: B106675

Disclaimer: The following technical guide provides a comprehensive overview of the properties
and uses of the compound associated with CAS number 15878-77-0. It is important for the
intended audience of researchers, scientists, and drug development professionals to note that
this CAS number identifies Praseodymium(lil) nitrate hexahydrate, an inorganic salt. As
such, the information available primarily pertains to materials science and chemistry, rather
than pharmacology or drug development. Data on biological activity, signaling pathways, and
related experimental protocols typically associated with drug candidates are not available for
this compound.

Chemical and Physical Properties

Praseodymium(lll) nitrate hexahydrate is a green, crystalline salt that is soluble in polar
solvents. It is a key precursor in the synthesis of various praseodymium-doped materials.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 15878-77-0

IUPAC Name praseodymium(3+) hexahydrate trinitrate
Molecular Formula H12N3O01sPr

InChl Key LXXCECZPOWZKLC-UHFFFAQYSA-N

0.0.0.0.0.0.[Pr+3].[O-]--INVALID-LINK--=O.

SMILES String [O-]--INVALID-LINK--=0.[O-]--INVALID-LINK--
=0
Molecular Weight 435.01 g/mol

Table 2: Physical and Chemical Properties

Property Value Reference
Appearance Lime-green crystals [11[2]
Melting Point <100 °C [1]

Density 2.233 g/cm3 [1]

Soluble in water, ethanol,
- acetone, anhydrous amine,
Solubility [1][2]
alcohol, ether, polar solvents,

and acetonitrile.

- Stable under recommended
Stability N [3]
storage conditions.

Synthesis and Production

The most common laboratory method for preparing praseodymium(lll) nitrate hexahydrate is
through the acid-base neutralization reaction of praseodymium(lll) oxide with nitric acid.[4]
More advanced synthesis techniques are also being explored to achieve better control over the
final product's characteristics.[4]
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Experimental Protocol: Acid-Base Neutralization

A stoichiometric amount of praseodymium(lIl) oxide is gradually added to a heated solution of
nitric acid.[4] The reaction is performed under constant stirring to ensure the complete
dissolution of the oxide.[4] The resulting solution is then carefully evaporated to crystallize the
praseodymium(lil) nitrate hexahydrate.

Emerging Synthesis Techniques

Modern methods such as microwave-assisted synthesis, solvothermal synthesis, and ultrasonic
synthesis are being investigated to produce praseodymium compounds with enhanced
properties and in a more efficient manner.[4]

General Synthesis Workflow for Praseodymium(lll) Nitrate Hexahydrate

(Praseodymium(lll) Oxide)

Nitric Acid

Aqueous Solution of
Pr(NO3)3

Praseodymium(lll) Nitrate
Hexahydrate Crystals
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Caption: Synthesis of Pr(NO3)3-6H20.

Applications and Uses

Praseodymium(lll) nitrate hexahydrate is primarily utilized in the field of materials science.

o Optical Materials: It is used to color glasses and enamels, producing a distinct yellow color.
[2] It is also a component in the production of optical glasses and photo-optical materials.[2]

[5]

o Electronics and Catalysis: The compound finds use in electrical components and as a
catalyst.[2][5]

o Precursor for Advanced Materials: It serves as a starting material for the synthesis of:

o

Praseodymium-doped materials and other praseodymium compounds.

o

Doped lanthanide oxysulfides for phosphors and fluorescent display tubes.[2][6]

[¢]

Ceramic pigments and metal-organic frameworks.[2][5]

[¢]

Double perovskite oxides for solid-state applications.

Safety and Handling

Praseodymium(lll) nitrate hexahydrate is an oxidizing agent and requires careful handling.

Table 3: Hazard Information
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Hazard Statement Description

H272 May intensify fire; oxidizer.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

H412 Harmful to aquatic life with long lasting effects.

First Aid Measures

« Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[7]
» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult an ophthalmologist.[8][9]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[3][7]

Handling and Storage

e Handling: Wear appropriate personal protective equipment, including safety glasses, gloves,
and a respirator if dust is generated.[3][7] Keep away from heat, sparks, open flames, and
combustible materials.[9]

e Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7] The
material is hygroscopic.[7]
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Safe Handling Protocol

Wear PPE: Splll Response:
- Safety Glasses - Evacuate area
- Gloves - Collect without creating dust
- Resp|rator (if needed) - Dispose in closed containers
Av0|d

- Dust formation
- Contact with skin/eyes
Inhalatlon

/

Store in:
- Cool, dry, well-ventilated area
- Tightly closed container

Click to download full resolution via product page

Caption: Pr(NOs)s-6H20 Handling Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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